Cas no 1256345-54-6 ((2-(Isobutylthio)-5-(trifluoromethyl)pyridin-3-yl)boronic acid)

(2-(Isobutylthio)-5-(trifluoromethyl)pyridin-3-yl)boronic acid is a specialized boronic acid derivative featuring a pyridine core substituted with an isobutylthio group and a trifluoromethyl moiety. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its boronic acid functionality enables efficient formation of carbon-carbon bonds. The electron-withdrawing trifluoromethyl group enhances reactivity, while the isobutylthio substituent may influence steric and electronic properties, making it useful in the synthesis of complex heterocyclic frameworks. Its stability under typical coupling conditions and compatibility with diverse reaction partners make it a versatile intermediate in pharmaceutical and agrochemical research. Proper handling under inert conditions is recommended to preserve its reactivity.
(2-(Isobutylthio)-5-(trifluoromethyl)pyridin-3-yl)boronic acid structure
1256345-54-6 structure
Product Name:(2-(Isobutylthio)-5-(trifluoromethyl)pyridin-3-yl)boronic acid
CAS No:1256345-54-6
MF:C10H13BF3NO2S
MW:279.086931943893
MDL:MFCD16660274
CID:828244
PubChem ID:53216272
Update Time:2025-05-28

(2-(Isobutylthio)-5-(trifluoromethyl)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-(Isobutylthio)-5-(trifluoromethyl)pyridin-3-yl)boronic acid
    • (2-(Isobutylthio)-5-(trifluoromethyl)-pyridin-3-yl)boronic acid
    • 2-Isobutylthio-5-trifluoromethylpyridine-3-boronic acid
    • CS-0174157
    • {2-[(2-Methylpropyl)sulfanyl]-5-(trifluoromethyl)pyridin-3-yl}boronic acid
    • Boronic acid, B-[2-[(2-methylpropyl)thio]-5-(trifluoromethyl)-3-pyridinyl]-
    • MFCD16660274
    • DB-365145
    • NCDFXUYMQWCKCA-UHFFFAOYSA-N
    • 1256345-54-6
    • AKOS015837543
    • (2-(Isobutylthio)-5-(trifluoromethyl)pyridin-3-yl)boronicacid
    • 2-(isobutylthio)-5-(trifluoromethyl)pyridine-3-boronic acid
    • [2-(2-methylpropylsulfanyl)-5-(trifluoromethyl)pyridin-3-yl]boronic acid
    • SCHEMBL15332161
    • 2-[(2-METHYLPROPYL)SULFANYL]-5-(TRIFLUOROMETHYL)PYRIDIN-3-YLBORONIC ACID
    • DTXSID10681526
    • MDL： MFCD16660274
    • Inchi： 1S/C10H13BF3NO2S/c1-6(2)5-18-9-8(11(16)17)3-7(4-15-9)10(12,13)14/h3-4,6,16-17H,5H2,1-2H3
    • InChI Key： NCDFXUYMQWCKCA-UHFFFAOYSA-N
    • SMILES： S(C1C(B(O)O)=CC(C(F)(F)F)=CN=1)CC(C)C

Computed Properties

  • Exact Mass: 279.07100
  • Monoisotopic Mass: 279.0712145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 78.65000
  • LogP: 1.52830

(2-(Isobutylthio)-5-(trifluoromethyl)pyridin-3-yl)boronic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2-(Isobutylthio)-5-(trifluoromethyl)pyridin-3-yl)boronic acid Pricemore >>

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